Cas no 2680745-98-4 ((9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate
• CAS No: 2680745-98-4
• MF: C₂₉H₃₆N₂O₅
• MW: 492.606548309326
• CID: 5622466
• PubChem ID: 165930322
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28308734
• 2680745-98-4
• (9H-fluoren-9-yl)methyl 4-{1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate

• Inchi： 1S/C29H36N2O5/c1-28(2,3)36-27(33)31-17-14-29(34,19-31)20-12-15-30(16-13-20)26(32)35-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,20,25,34H,12-19H2,1-3H3
• InChI Key： CBQNKSHHYUBMHO-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 492.26242225g/mol
• Monoisotopic Mass: 492.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.3Ų

Additional information on (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate

(9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate (CAS No. 2680745-98-4)

(9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate (CAS No. 2680745-98-4) is a complex organic compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethyl (Fmoc) protecting group, a tert-butoxycarbonyl (Boc) protecting group, and a hydroxy-substituted pyrrolidine moiety. These features make it an important intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting the primary amine of the piperidine ring. The Boc protecting group, on the other hand, is known for its stability under acidic conditions and is commonly used to protect the secondary amine of the pyrrolidine ring. The presence of the hydroxy-substituted pyrrolidine moiety adds further complexity and functionality to the molecule, enhancing its potential for use in drug design and development.

Recent studies have highlighted the importance of (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate in the synthesis of novel compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to various diseases, including cancer and neurodegenerative disorders. The ability to selectively target these interactions with high-affinity inhibitors has significant implications for drug discovery and development.

In another study, researchers at the University of California, San Francisco, utilized (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate to synthesize a series of compounds with enhanced solubility and bioavailability. These compounds were tested for their efficacy in treating inflammatory diseases, and preliminary results showed promising anti-inflammatory properties. The unique combination of functional groups in this compound allowed for fine-tuning of its physicochemical properties, making it an attractive candidate for further optimization.

The structural versatility of (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate also makes it a valuable tool in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, accelerating the drug discovery process. By using this compound as a building block, researchers can generate diverse chemical structures with varying biological activities, increasing the likelihood of identifying lead compounds with therapeutic potential.

In addition to its applications in drug discovery, (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate has also been explored for its use in chemical biology research. Chemical biology involves the use of small molecules to probe biological systems and understand cellular processes at a molecular level. The ability to selectively modify and functionalize this compound allows researchers to create probes that can interact with specific cellular targets, providing insights into their function and regulation.

The synthesis of (9H-fluoren-9-yl)methyl 4-{1-(tert-butoxy)carbonyl-3-hydroxypyrrolidin-3-yl}piperidine-1-carboxylate typically involves several steps, including the protection and deprotection of functional groups. The Fmoc group is often introduced using fluorenylmethyloxycarbonyl chloride (FmocCl), while the Boc group can be added using di(tert-butyl)dicarbonate (Boc₂O). The hydroxy-substituted pyrrolidine moiety can be synthesized through various routes, such as ring-closing metathesis or intramolecular cyclization reactions.

The purity and quality of (9H-fluoren-9-y)methyl 4-{1-(tert-butoxy)carbonyl)-3-hydroxypyrrolidin)-3-y)piperidine--carboxyate are crucial for its successful application in research and development. High-purity standards are maintained through rigorous analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure that the compound meets the stringent requirements for use in pharmaceutical research.

In conclusion, (9H-fluoren--y)methyl --{1-(tert-butoxy)carbonyl--hydroxypyrrolidin--y)piperidine--carboxyate (CAS No. 2680745--8-) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for synthesizing bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.